Cas no 885466-66-0 (BENZENEETHANAMINE, 4-(2-THIAZOLYL)-)

BENZENEETHANAMINE, 4-(2-THIAZOLYL)- structure
885466-66-0 structure
Product Name:BENZENEETHANAMINE, 4-(2-THIAZOLYL)-
CAS No:885466-66-0
MF:C11H12N2S
MW:204.291380882263
CID:3375017
PubChem ID:68858999
Update Time:2025-04-21

BENZENEETHANAMINE, 4-(2-THIAZOLYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZENEETHANAMINE, 4-(2-THIAZOLYL)-
    • 2-(4-(Thiazol-2-yl)phenyl)ethanamine
    • 2-[4-(1,3-thiazol-2-yl)phenyl]ethanamine
    • SCHEMBL3969950
    • A1-00557
    • 885466-66-0
    • Inchi: 1S/C11H12N2S/c12-6-5-9-1-3-10(4-2-9)11-13-7-8-14-11/h1-4,7-8H,5-6,12H2
    • InChI Key: PCYNWWKBSAAEGT-UHFFFAOYSA-N
    • SMILES: C1(CCN)=CC=C(C2=NC=CS2)C=C1

Computed Properties

  • Exact Mass: 204.07211956Da
  • Monoisotopic Mass: 204.07211956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 67.2Ų
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